2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol

• Molecular Formula: C8H11BrN2O2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 2-(5-amino-3-bromo-4-methylpyridin-2-yl)oxyethanol
• InChI: InChI=1S/C8H11BrN2O2/c1-5-6(10)4-11-8(7(5)9)13-3-2-12/h4,12H,2-3,10H2,1H3
• InChI Key: YARUUGRAOXGXIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1N)OCCO)Br

Description

2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol is a pyridine derivative with a molecular formula inferred as C₈H₁₀BrN₂O₂ and a molecular weight of 247.09 g/mol (CAS: 1564813-80-4; MDL: MFCD26896184) . Its structure features a pyridine ring substituted with bromine (position 3), methyl (position 4), and amino (position 5) groups, linked to an ethan-1-ol moiety via an ether bond at position 2. Current inventory data indicate it is temporarily out of stock, with availability updates provided upon request .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol typically involves the following steps:

Starting Material: The synthesis begins with 4-methylpyridin-2-amine.

Amination: The amino group is introduced at the 2-position through a reaction with ammonium sulfate and cyclohexanedione .

Ether Formation: The final step involves the formation of the ether linkage by reacting the brominated and aminated pyridine derivative with ethylene glycol under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the bromo group to a hydrogen atom.

Substitution: The bromo group can be substituted with other nucleophiles such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of 2-[(5-Amino-4-methylpyridin-2-yl)oxy]ethan-1-ol.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity or altering their function. It may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular responses.

Comparison with Similar Compounds

Target Compound vs. Thiophene-Pyrazole Derivatives

• Thiophene-Pyrazole Hybrids: Compounds like 2b (2-(5-(3-(5-bromothiophen-2-yl)-1-phenyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl)-4-methylphenol) feature thiophene and pyrazole rings, which enhance π-π stacking and electron delocalization. Thiophene’s sulfur atom contributes to distinct electronic properties compared to pyridine .

Compound	Aromatic System	Key Substituents	Molecular Weight (g/mol)
Target Compound	Pyridine	3-Br, 4-CH₃, 5-NH₂, OCH₂CH₂OH	247.09
Compound 2b	Thiophene + Pyrazole	5-Br, phenyl, pyrazole, CH₃	Not reported

Substituent Effects

• Bromine : Both compounds incorporate bromine, which increases molecular weight and lipophilicity. Bromine’s electron-withdrawing effect may stabilize aromatic systems or modulate reactivity in cross-coupling reactions.
• Methyl Groups : The 4-methyl substituent in the target compound introduces steric hindrance, which could slow nucleophilic substitution compared to 2b’s unhindered thiophene .

Physicochemical Properties

• Molecular Weight : The target compound (247.09 g/mol) is lighter than many brominated heterocycles (e.g., 2b’s molecular weight is likely higher due to additional rings).
• Solubility : The ethan-1-ol group in the target compound likely improves aqueous solubility compared to 2b’s hydrophobic phenyl and thiophene moieties .
• Thermal Stability : Data are unavailable, but bromine and methyl groups typically elevate melting/boiling points in similar compounds.

Biological Activity

2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol is a pyridine derivative characterized by a complex structure that includes an amino group, a bromine atom, and an ethan-1-ol moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties.

The molecular formula of 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol is $C_8H_{11}BrN_2O_2$, with a molecular weight of approximately 247.09 g/mol. The compound features a pyridine ring substituted with an amino group at the 5-position, a bromine atom at the 3-position, and an ethylene glycol-derived chain.

Synthesis

The synthesis of this compound typically involves:

• Starting Material : 4-methylpyridin-2-amine.
• Amination : Introduction of the amino group via reaction with ammonium sulfate and cyclohexanedione.
• Ether Formation : Reacting the brominated and aminated pyridine derivative with ethylene glycol to form the ether linkage.

Antimicrobial Activity

Research indicates that 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains:

Bacterial Strain	MIC (µg/mL)	Activity
Staphylococcus aureus	44	Moderate
Escherichia coli	360	Weak
Bacillus subtilis	180	Moderate
Methicillin-resistant Staphylococcus aureus (MRSA)	11	Strong

These findings suggest that the compound can potentially serve as a therapeutic agent against resistant bacterial strains, particularly MRSA.

Anticancer Activity

In addition to its antimicrobial properties, preliminary studies have indicated that this compound may possess anticancer activity. The mechanism involves the inhibition of specific enzymes associated with cancer cell proliferation. Further investigations are required to elucidate the exact pathways involved.

The biological activity of 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol is believed to stem from its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may bind to active sites on enzymes, inhibiting their function.
• Receptor Modulation : It can interact with cellular receptors, affecting signal transduction pathways and modulating cellular responses.

Case Studies

Several studies have been conducted to evaluate the biological activity of this compound:

• Antimicrobial Study : A study tested the efficacy of various derivatives against Gram-positive and Gram-negative bacteria, demonstrating that 2-[(5-Amino-3-bromo-4-methylpyridin-2-yl)oxy]ethan-1-ol showed superior activity compared to standard antibiotics .
• Anticancer Research : In vitro assays on cancer cell lines revealed that this compound significantly inhibited cell growth at low concentrations, indicating potential for development as an anticancer drug .